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Compound Name: Solutol HS-15

Cat. No.: B10799355 Get Quote

Audience: Researchers, scientists, and drug development professionals.

1. Introduction

Solutol® HS-15, also known as Kolliphor® HS 15, is a non-ionic surfactant and solubilizing

agent widely used in pharmaceutical formulations and biomedical research.[1][2] It is a

macrogol 15 hydroxystearate, formed by reacting 15 moles of ethylene oxide with 1 mole of 12-

hydroxystearic acid.[1][3] Due to its amphiphilic nature and high hydrophilic-lipophilic balance

(HLB) of approximately 16, Solutol® HS-15 is an exceptional solubilizer for poorly water-

soluble compounds, making it invaluable for creating formulations for in vitro assays and in vivo

studies.[3] It spontaneously forms stable micelles in aqueous solutions, which can encapsulate

lipophilic molecules, thereby increasing their apparent solubility and permeability.[3][4]

At room temperature, Solutol® HS-15 is a colorless to off-white, paste-like semi-solid, which

requires specific handling for accurate preparation of stock solutions.[1][5] This document

provides a detailed protocol for the preparation, sterilization, and storage of Solutol® HS-15

stock solutions.

2. Data Summary

The following table summarizes the key physicochemical properties of Solutol® HS-15.
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Property Value Reference(s)

Synonyms

Kolliphor® HS 15, Polyoxyl 15

Hydroxystearate, Macrogol 15

hydroxystearate

[1][2][3]

CAS Number 70142-34-6, 61909-81-7 [1][6]

Appearance
Colorless to off-white semi-

solid paste
[1][5]

HLB Value ~16 [3]

Critical Micelle Conc. (CMC)
0.005% - 0.02% w/v (approx.

0.06 - 0.1 mM) in water
[3][7]

Solubility (approx.)

≥53.2 mg/mL in Water; ≥52

mg/mL in Ethanol; ≥10.1

mg/mL in DMSO

[6]

pH (10% aqueous solution) 5.0 - 7.0 [1]

Storage (As Supplied)

4°C to -20°C, sealed,

protected from moisture and

light. Hygroscopic.

[1][6][8]

Stock Solution Storage
Short-term at 2-8°C; Long-term

(-20°C to -80°C) in aliquots.
[5]

3. Experimental Protocol

This protocol describes a general method for preparing a sterile, aqueous stock solution of

Solutol® HS-15. The final concentration should be adjusted based on the specific experimental

requirements.

3.1. Materials and Equipment

Solutol® HS-15

Solvent of choice (e.g., Sterile Water for Injection, Phosphate-Buffered Saline (PBS), Hank's

Balanced Salt Solution (HBSS))
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Calibrated analytical balance

Spatula

Sterile, smooth glass beaker or bottle[9]

Magnetic stirrer and stir bar

Water bath or hot plate with temperature control

Sterile 0.22 µm syringe filter (e.g., PES, PVDF)

Sterile syringes

Sterile, sealable storage tubes or vials

3.2. Safety Precautions

Handle Solutol® HS-15 in a well-ventilated area.

Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and

a lab coat.[8]

Avoid inhalation of any aerosols and direct contact with skin and eyes.[10]

3.3. Step-by-Step Methodology

Preparation and Pre-warming: Due to its high viscosity and paste-like consistency at room

temperature, pre-warming the Solutol® HS-15 container in a water bath at 40-50°C for 15-30

minutes will decrease its viscosity, making it easier to handle and weigh accurately.

Weighing: Tare a sterile glass beaker on a calibrated balance. Using a clean spatula, transfer

the desired amount of the warmed Solutol® HS-15 into the beaker.

Dissolution: a. Add the desired volume of the chosen solvent (e.g., sterile water, PBS) to the

beaker containing the Solutol® HS-15. b. Place the beaker on a magnetic stirrer with gentle

heating (50-60°C). Do not boil. High temperatures are generally not needed, and gentle

warming is sufficient to aid dissolution.[11][12] c. Stir the mixture until the Solutol® HS-15 is
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completely dissolved and the solution is clear and homogenous. This may take 15-30

minutes depending on the concentration.

Cooling and pH Adjustment: a. Turn off the heat and continue stirring until the solution cools

to room temperature. b. If using a buffered solvent or if pH is critical for the application, check

the pH of the final solution and adjust as necessary using sterile HCl or NaOH.

Sterile Filtration: a. For applications requiring sterility, such as cell culture or parenteral

administration, the stock solution must be sterile-filtered. b. Draw the room-temperature

solution into a sterile syringe appropriately sized for the total volume. c. Attach a sterile 0.22

µm syringe filter to the syringe. d. Dispense the solution through the filter into a sterile

container. For larger volumes, a sterile filtration unit may be used.

Storage and Stability: a. Aliquot the final sterile stock solution into smaller, single-use

volumes in sterile tubes to avoid repeated freeze-thaw cycles and contamination.[5] b. For

short-term storage, solutions can be kept at 2-8°C for up to one week. c. For long-term

storage, it is recommended to store aliquots at -20°C for up to one month or at -80°C for up

to one year.[5] d. It is generally advised to use freshly prepared solutions whenever possible,

as long-term stability data for all specific formulations may not be available.[6]

4. Visualization of the Workflow

The following diagram illustrates the key steps in the preparation of a Solutol® HS-15 stock

solution.
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Preparation

Dissolution

Final Processing & Storage

1. Pre-warm Solutol® HS-15
(40-50°C)

2. Weigh Solutol® HS-15

3. Add Solvent
(e.g., Sterile Water, PBS)

4. Gentle Heating & Stirring
(50-60°C)

5. Cool to Room Temperature

6. Sterile Filtration
(0.22 µm filter)

7. Aliquot into Sterile Tubes

8. Store Appropriately
(2-8°C or -20°C / -80°C)

Click to download full resolution via product page

Caption: Workflow for preparing a sterile Solutol® HS-15 stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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